Cas no 7452-78-0 (N-(2-Bromoethyl)urethane)

• Product Name: N-(2-Bromoethyl)urethane
• CAS No: 7452-78-0
• MF: C₅H₁₀BrNO₂
• MW: 196.042400836945
• CID: 579921
• PubChem ID: 286694
• Update Time: 2025-04-19

N-(2-Bromoethyl)urethane Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, N-(2-bromoethyl)-, ethyl ester
• N-(2-Bromoethyl)urethane
• ethyl N-(2-bromoethyl)carbamate
• ETHYL N‐(2‐BROMOETHYL)CARBAMATE
• N-(2-BROMOETHYL)URETHANE,PALE YELLOW OIL
• (2-Brom-aethyl)-carbamidsaeure-aethylester
• (2-bromo-ethyl)-carbamic acid ethyl ester
• ethyl(2-bromoethyl)carbamate
• NSC-145420
• ethyl (2-bromoethyl)carbamate
• 7452-78-0
• DTXSID50301670
• BESCFIAGVMCBAI-UHFFFAOYSA-N
• FT-0663737
• SCHEMBL10347942
• NSC145420

• Inchi： 1S/C5H10BrNO2/c1-2-9-5(8)7-4-3-6/h2-4H2,1H3,(H,7,8)
• InChI Key： BESCFIAGVMCBAI-UHFFFAOYSA-N
• SMILES： BrCCNC(=O)OCC

Computed Properties

• Exact Mass: 194.98900
• Monoisotopic Mass: 194.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.435
• Boiling Point: 243°C at 760 mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.473
• PSA: 38.33000
• LogP: 1.51830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives